Cas no 2241145-50-4 (N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine; trifluoroacetic acid)

• Product Name: N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine; trifluoroacetic acid
• CAS No: 2241145-50-4
• MF: C₁₇H₂₈F₃N₃O₃
• MW: 379.417735099792
• CID: 5798325
• PubChem ID: 165605305
• Update Time: 2025-10-25

N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine; trifluoroacetic acid
• EN300-6480783
• 2-(2-adamantylmethyl)-1-(2-methoxyethyl)guanidine;2,2,2-trifluoroacetic acid
• 2241145-50-4
• N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine, trifluoroacetic acid

• Inchi： 1S/C15H27N3O.C2HF3O2/c1-19-3-2-17-15(16)18-9-14-12-5-10-4-11(7-12)8-13(14)6-10;3-2(4,5)1(6)7/h10-14H,2-9H2,1H3,(H3,16,17,18);(H,6,7)
• InChI Key： QNOXIIGPYPWMGY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)CCN/C(/N)=N/CC1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 379.20827625g/mol
• Monoisotopic Mass: 379.20827625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9Ų

Additional information on N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine; trifluoroacetic acid

Comprehensive Overview of N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine; trifluoroacetic acid (CAS No. 2241145-50-4)

The compound N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine; trifluoroacetic acid (CAS No. 2241145-50-4) is a chemically synthesized guanidine derivative with a unique structural framework. Its molecular design incorporates an adamantane moiety, a methoxyethyl group, and a guanidine core, which collectively contribute to its distinctive physicochemical properties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and molecular targeting.

Recent advancements in medicinal chemistry have highlighted the importance of adamantane-based compounds, particularly for their role in enhancing drug stability and bioavailability. The adamantane scaffold, known for its rigid and lipophilic nature, is frequently utilized to improve the pharmacokinetic profiles of therapeutic agents. When combined with the guanidine functional group—a well-known pharmacophore in enzyme inhibition and receptor modulation—this compound exhibits promising interactions with biological targets.

One of the key areas of interest for N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine; trifluoroacetic acid is its potential role in addressing neurodegenerative diseases. Researchers are exploring its ability to modulate ion channels and neurotransmitter receptors, which are critical in conditions like Alzheimer's and Parkinson's disease. The methoxyethyl side chain further enhances its solubility, making it a viable candidate for central nervous system (CNS) drug development.

From a synthetic perspective, the incorporation of trifluoroacetic acid as a counterion improves the compound's stability and facilitates its purification. This feature is particularly valuable in high-throughput screening and combinatorial chemistry, where reproducibility and purity are paramount. The compound's CAS No. 2241145-50-4 serves as a unique identifier, enabling precise tracking in chemical databases and regulatory submissions.

In the context of drug delivery systems, the adamantane moiety's affinity for cyclodextrins has been leveraged to design supramolecular complexes. Such complexes can enhance drug solubility and controlled release, addressing one of the major challenges in formulation science. Additionally, the guanidine group's ability to form hydrogen bonds makes it a versatile building block for peptide mimetics and small-molecule inhibitors.

The growing demand for targeted therapies and precision medicine has further amplified the relevance of N''-[(adamantan-2-yl)methyl]-N-(2-methoxyethyl)guanidine; trifluoroacetic acid. Its structural versatility aligns with the need for multi-functional drugs capable of addressing complex disease mechanisms. As research continues, this compound is expected to play a pivotal role in the development of next-generation therapeutic agents.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Its adamantane and guanidine components offer a rich platform for molecular optimization, enabling the fine-tuning of pharmacological properties. With its CAS No. 2241145-50-4 firmly established in scientific literature, this compound is poised to remain a focal point in chemical biology and drug design.